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Compound of Interest

Compound Name: N-t-Boc-valacyclovir-d4

Cat. No.: B562809

Technical Guide: N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-t-Boc-valacyclovir-d4, a
deuterated, Boc-protected intermediate of the antiviral drug valacyclovir. This document

summarizes its chemical properties, likely applications in experimental workflows, and the
mechanism of action of the active drug it is derived from.

Core Compound Data

N-t-Boc-valacyclovir-d4 is a stable isotope-labeled derivative of N-t-Boc-valacyclovir. The
incorporation of four deuterium atoms makes it a valuable tool in analytical and research
settings, particularly for pharmacokinetic and metabolism studies.
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Property Value Citation
CAS Number 1346617-11-5 [1]
Molecular Formula C18H24D4aN6Os [1]
Molecular Weight 428.48 g/mol [1]

N-tert-Butoxycarbonyl-L-valine-

2-[(2-amino-1,6-dihydro-6-oxo-
Synonyms ] [1]

9H-purin-9-yl)methoxy]ethyl-d4

Ester, N-T-Boc-Valacyclovir D4

Synthetic Pathway and Experimental Application

N-t-Boc-valacyclovir-d4 serves as a key intermediate in the synthesis of deuterated
valacyclovir (Valacyclovir-d4). The tert-butoxycarbonyl (Boc) group is a common protecting
group for the amine in the valine moiety, which is later removed. The primary application of a
deuterated compound like N-t-Boc-valacyclovir-d4 is as an internal standard in analytical
methodologies such as mass spectrometry for the accurate quantification of its non-deuterated
counterpart.

While specific experimental protocols for N-t-Boc-valacyclovir-d4 are not readily available in
public literature, a general workflow for its synthesis and use can be inferred from standard
organic chemistry practices and the synthesis of valacyclovir itself.

Logical Workflow: Synthesis and Application
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Caption: General synthetic workflow for Valacyclovir-d4 and its application.

Mechanism of Action of Valacyclovir

Valacyclovir is a prodrug of acyclovir, meaning it is converted into its active form, acyclovir,
within the body. Acyclovir is a potent antiviral agent that targets herpes viruses. The
mechanism of action involves several key steps that ultimately inhibit viral DNA replication.
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Upon oral administration, valacyclovir is rapidly absorbed and converted to acyclovir and the
amino acid L-valine by intestinal and/or hepatic first-pass metabolism.[2] The antiviral activity is
then exerted by acyclovir.

The key to acyclovir's selective toxicity for virus-infected cells is its initial phosphorylation by a
virus-encoded enzyme, thymidine kinase (TK).[2] This viral TK is far more efficient at
phosphorylating acyclovir than the host cell's TK.[2] Cellular enzymes then further
phosphorylate acyclovir monophosphate to acyclovir triphosphate, the active form of the drug.

[2]

Acyclovir triphosphate inhibits viral DNA synthesis in three ways:

o Competitive inhibition of the viral DNA polymerase.[2]

 Incorporation into the growing viral DNA chain, leading to its termination.[2]

« Inactivation of the viral DNA polymerase.[2]

Signaling Pathway: Valacyclovir to Acyclovir
Triphosphate
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Caption: Activation pathway of Valacyclovir to the active Acyclovir Triphosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [N-t-Boc-valacyclovir-d4 CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562809#n-t-boc-valacyclovir-d4-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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